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methylpropionate

Cat. No.: B161113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium 2,3-dichloro-2-methylpropionate, registered under CAS number 1899-36-1, is a

chemical compound with niche applications, primarily documented as a plant growth regulator,

specifically a male gametocide.[1] Also known by synonyms such as Sodium 2,3-

dichloroisobutyrate and the trade name Mendok, this compound has been investigated for its

ability to induce male sterility in plants, a crucial aspect in the development of hybrid crops.[1]

[2] This technical guide provides a comprehensive overview of the available scientific and

technical data on Sodium 2,3-dichloro-2-methylpropionate, focusing on its chemical

properties, potential applications, and available experimental data.

Chemical and Physical Properties
A summary of the key chemical and physical properties for Sodium 2,3-dichloro-2-
methylpropionate is presented in the table below. It is important to note that while some data

is available, a complete, experimentally verified dataset is not consistently reported across

public sources.
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Property Value Source

CAS Number 1899-36-1 [1]

Molecular Formula C₄H₅Cl₂NaO₂ [1]

Molecular Weight 178.97 g/mol [1]

Synonyms

Sodium 2,3-

dichloroisobutyrate, Mendok,

DCIB, FW 450

[1]

Physical State Solid (presumed) General chemical knowledge

Solubility No data available

Melting Point No data available

Boiling Point No data available

Density No data available

Synthesis
A detailed, publicly available, and experimentally validated protocol for the synthesis of

Sodium 2,3-dichloro-2-methylpropionate is not readily found in the scientific literature.

However, based on general principles of organic chemistry and synthesis routes for structurally

similar chlorinated carboxylic acids, a plausible synthetic pathway can be proposed. This

should be considered a hypothetical route and would require experimental validation.

Disclaimer: The following proposed synthesis is hypothetical and has not been experimentally

verified from the available literature. It is intended for informational purposes only and should

not be attempted without a thorough literature review of related reactions and appropriate

safety precautions in a controlled laboratory setting.

A potential synthesis could involve the chlorination of methacrylic acid or its esters, followed by

hydrolysis and neutralization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.echemi.com/produce/pr220728130334-sodium-2-3-dichloro-2-methylpropanoate.html
https://www.echemi.com/produce/pr220728130334-sodium-2-3-dichloro-2-methylpropanoate.html
https://www.echemi.com/produce/pr220728130334-sodium-2-3-dichloro-2-methylpropanoate.html
https://www.echemi.com/produce/pr220728130334-sodium-2-3-dichloro-2-methylpropanoate.html
https://www.benchchem.com/product/b161113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methacrylic Acid Chlorination
(e.g., Cl2)

2,3-dichloro-2-
methylpropionic acid

Neutralization
(NaOH)

Sodium 2,3-dichloro-
2-methylpropionate
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Thoroughly Spray Plants
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(approx. 8 days post-treatment)

Hand Pollinate with Viable Pollen
from Untreated Plants

Monitor for Phytotoxicity and
Assess Pollen Viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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